Cas no 2138163-12-7 (6-Chloro-2-cyclohexylquinolin-3-ol)

• Product Name: 6-Chloro-2-cyclohexylquinolin-3-ol
• CAS No: 2138163-12-7
• MF: C₁₅H₁₆ClNO
• MW: 261.746643066406
• CID: 6567753
• PubChem ID: 165607112
• Update Time: 2025-08-03

6-Chloro-2-cyclohexylquinolin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2138163-12-7
• 6-chloro-2-cyclohexylquinolin-3-ol
• EN300-801049
• 6-Chloro-2-cyclohexylquinolin-3-ol

• Inchi： 1S/C15H16ClNO/c16-12-6-7-13-11(8-12)9-14(18)15(17-13)10-4-2-1-3-5-10/h6-10,18H,1-5H2
• InChI Key： BWIJBHKNBDLXEJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C=C(C(C1CCCCC1)=N2)O

Computed Properties

• Exact Mass: 261.0920418g/mol
• Monoisotopic Mass: 261.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 33.1Ų

Additional information on 6-Chloro-2-cyclohexylquinolin-3-ol

Introduction to 6-Chloro-2-cyclohexylquinolin-3-ol (CAS No. 2138163-12-7)

6-Chloro-2-cyclohexylquinolin-3-ol, with the CAS number 2138163-12-7, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinolines, which are known for their diverse biological activities, including antimalarial, antibacterial, and anticancer properties. The unique structure of 6-Chloro-2-cyclohexylquinolin-3-ol makes it a promising candidate for various therapeutic applications.

The chemical structure of 6-Chloro-2-cyclohexylquinolin-3-ol consists of a quinoline ring substituted with a chloro group at the 6-position and a cyclohexyl group at the 2-position. The presence of these functional groups imparts specific pharmacological properties to the molecule, making it an interesting target for further investigation. Recent studies have highlighted its potential in modulating key biological pathways and interacting with specific protein targets.

In terms of its synthesis, 6-Chloro-2-cyclohexylquinolin-3-ol can be prepared through a series of well-defined chemical reactions. One common approach involves the condensation of 2-chloroaniline with cyclohexanone to form an intermediate, followed by cyclization and further functionalization to introduce the chloro group at the 6-position. This synthetic route is both efficient and scalable, making it suitable for large-scale production in industrial settings.

The biological activity of 6-Chloro-2-cyclohexylquinolin-3-ol has been extensively studied in recent years. One notable area of research is its potential as an anticancer agent. Studies have shown that this compound exhibits significant cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are crucial processes in cancer therapy.

Beyond its anticancer properties, 6-Chloro-2-cyclohexylquinolin-3-ol has also shown promise in other therapeutic areas. For instance, it has been investigated for its anti-inflammatory effects, which could be beneficial in treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary studies suggest that this compound may have neuroprotective properties, making it a potential candidate for the treatment of neurodegenerative diseases like Alzheimer's and Parkinson's.

The pharmacokinetic profile of 6-Chloro-2-cyclohexylquinolin-3-ol is another important aspect that has been explored in recent research. Studies have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. These findings suggest that 6-Chloro-2-cyclohexylquinolin-3-ol could be developed into an effective oral medication.

To further validate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of 6-Chloro-2-cyclohexylquinolin-3-ol. Early results from phase I trials have shown promising outcomes, with no major adverse effects reported at therapeutic doses. These trials are expected to provide valuable insights into the compound's behavior in human subjects and pave the way for more advanced clinical studies.

In conclusion, 6-Chloro-2-cyclohexylquinolin-3-ol (CAS No. 2138163-12-7) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable biological properties make it an attractive target for further research and development. As ongoing studies continue to uncover new aspects of its mechanism of action and therapeutic potential, it is likely that this compound will play a significant role in advancing medical treatments in various fields.